Cas no 2163284-15-7 (1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine
• CAS No: 2163284-15-7
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6535467
• PubChem ID: 165851620
• Update Time: 2025-07-22

1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine
• EN300-1930441
• 2163284-15-7

• Inchi： 1S/C8H13F2N3/c1-8(11,7(9)10)5-6-12-3-4-13(6)2/h3-4,7H,5,11H2,1-2H3
• InChI Key： WHKHPOSKUSACCV-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=NC=CN1C)N)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine

Introduction to 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine (CAS No. 2163284-15-7) and Its Emerging Applications in Chemical Biology

The compound 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine, identified by its CAS number 2163284-15-7, represents a novel molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives featuring a fluorinated aliphatic backbone, which has garnered attention due to its unique structural and functional properties. The presence of both fluorine and imidazole moieties introduces distinct biochemical interactions, making it a valuable scaffold for drug discovery and molecular recognition studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing pharmacological properties such as bioavailability, metabolic stability, and binding affinity. The structural motif of 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine incorporates a fluorine atom at the 1-position, which is known to modulate electronic distributions and influence molecular interactions. This feature has been extensively studied in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, where fluorine substitution often leads to improved efficacy.

The imidazole ring in 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine serves as a privileged scaffold for medicinal chemists due to its ability to form hydrogen bonds and coordinate with metal ions. Imidazole derivatives are widely recognized for their role in biological processes, including enzyme inhibition and receptor binding. For instance, the 1-methyl-substituted imidazole moiety enhances the compound's solubility and stability while maintaining its ability to interact with biological targets. Such structural features make this compound a promising candidate for further exploration in therapeutic applications.

In the realm of drug discovery, the combination of fluorine and imidazole functionalities offers a synergistic effect that can be leveraged to design molecules with enhanced target specificity. The fluorine atom at the 1-position exerts steric and electronic influences that fine-tune binding interactions with biological receptors, while the imidazole ring provides a hydrogen bond network essential for receptor recognition. This dual functionality has been successfully employed in the development of small molecule inhibitors targeting protein-protein interactions and enzyme cascades.

Recent studies have demonstrated the utility of 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propan-2-amine as a lead compound in the synthesis of novel therapeutic agents. Researchers have reported its incorporation into libraries of compounds designed for high-throughput screening (HTS) to identify potential drug candidates against various diseases. The compound's structural flexibility allows for modifications at multiple positions, enabling chemists to explore diverse chemical space and optimize pharmacokinetic profiles.

The pharmacological potential of this compound has been further validated by computational modeling studies. Molecular docking simulations have revealed that 1,1-difluoro-2-methyl-3-(1-methyl-1H-imidazol-2-y)propan--2--amine can effectively bind to target proteins with high affinity due to its optimized spatial arrangement of functional groups. These studies suggest that the fluorine atom enhances binding by increasing lipophilicity, while the imidazole ring contributes through hydrogen bonding interactions. Such insights have guided experimental efforts toward rational drug design.

Moreover, the synthesis of 1,1-difluoro--2--methyl--3--(lmethytl--lH-imidazol--z-y]propn--z-aminc has been refined through innovative synthetic methodologies that improve yield and purity. Advances in fluorination techniques have enabled the introduction of fluorine atoms with precision, while modifications to the imidazole core have been achieved using transition-metal-catalyzed cross-coupling reactions. These advancements underscore the growing sophistication of synthetic chemistry in producing complex molecules like this one.

In conclusion, 11difluor02methyl3(11methyllHimidazol22yl)propn22aminc (CAS No 2163284157) represents a compelling example of how structural engineering can yield compounds with significant therapeutic promise. Its unique combination of fluorine and imidazole functionalities makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, 11difluor02methyl3(11methyllHimidazol22yl)propn22aminc is poised to play an increasingly important role in advancing chemical biology and pharmaceutical innovation.